Cas no 2034541-90-5 (3-methyl-N-[(oxan-4-yl)(pyridin-3-yl)methyl]-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide)

• Product Name: 3-methyl-N-[(oxan-4-yl)(pyridin-3-yl)methyl]-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• CAS No: 2034541-90-5
• MF: C₁₉H₂₁N₃O₅S
• MW: 403.4521
• CID: 5353424
• Update Time: 2025-06-14

3-methyl-N-[(oxan-4-yl)(pyridin-3-yl)methyl]-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[oxan-4-yl(pyridin-3-yl)methyl]-2-oxo-1,3-benzoxazole-5-sulfonamide
• 3-methyl-2-oxo-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-2,3-dihydrobenzo[d]oxazole-5-sulfonamide
• 3-methyl-N-[(oxan-4-yl)(pyridin-3-yl)methyl]-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

• Inchi： 1S/C19H21N3O5S/c1-22-16-11-15(4-5-17(16)27-19(22)23)28(24,25)21-18(13-6-9-26-10-7-13)14-3-2-8-20-12-14/h2-5,8,11-13,18,21H,6-7,9-10H2,1H3
• InChI Key： SWXXVMJTLOKTAN-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C2=C(C=1[H])N(C([H])([H])[H])C(=O)O2)(N([H])C([H])(C1=C([H])N=C([H])C([H])=C1[H])C1([H])C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 661
• XLogP3: 1.3
• Topological Polar Surface Area: 106

Additional information on 3-methyl-N-[(oxan-4-yl)(pyridin-3-yl)methyl]-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

Comprehensive Analysis of 3-methyl-N-[(oxan-4-yl)(pyridin-3-yl)methyl]-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 2034541-90-5)

In the rapidly evolving field of pharmaceutical and chemical research, 3-methyl-N-[(oxan-4-yl)(pyridin-3-yl)methyl]-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 2034541-90-5) has emerged as a compound of significant interest. This sulfonamide derivative is gaining attention due to its unique structural features and potential applications in drug discovery. Researchers are particularly intrigued by its benzoxazole core, which is known for its bioactivity in various therapeutic areas, including inflammation and metabolic disorders.

The compound's molecular structure combines a pyridine ring and a tetrahydropyran (oxane) moiety, which enhances its solubility and bioavailability—a critical factor in modern drug design. Recent studies highlight its potential as a kinase inhibitor, a hot topic in oncology research. With the rise of precision medicine, compounds like 2034541-90-5 are being explored for their ability to target specific pathways with minimal side effects.

One of the most searched questions in the scientific community is: "What are the synthetic routes for 3-methyl-N-[(oxan-4-yl)(pyridin-3-yl)methyl]-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide?" The synthesis typically involves multi-step organic reactions, including sulfonylation and cyclization, with yields optimized through advanced catalytic methods. Environmental sustainability in synthesis is another trending focus, aligning with the global push for green chemistry.

From a pharmacological perspective, this compound's sulfonamide group is key to its mechanism of action, often interacting with enzymes or receptors. Its lipophilic properties, attributed to the oxan-4-yl and pyridin-3-yl groups, facilitate membrane permeability, a desirable trait for central nervous system (CNS) drugs. This aligns with the growing demand for neurotherapeutics, as neurodegenerative diseases like Alzheimer's and Parkinson's remain unmet medical needs.

In the context of AI-driven drug discovery, 2034541-90-5 exemplifies how computational models predict binding affinities and optimize scaffolds. Searches for "machine learning in sulfonamide drug design" have surged, reflecting the intersection of chemistry and artificial intelligence. Furthermore, the compound's patent landscape is under scrutiny, as pharmaceutical companies race to develop novel small-molecule therapies.

Quality control and analytical characterization of 3-methyl-N-[(oxan-4-yl)(pyridin-3-yl)methyl]-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide rely on techniques like HPLC, NMR, and mass spectrometry. Purity thresholds (>98%) are critical for preclinical studies, a common query among analytical chemists. Stability studies under varying pH and temperature conditions are also essential, given the compound's potential formulation challenges.

As the scientific community explores structure-activity relationships (SAR), modifications to the benzoxazole or sulfonamide groups could unlock new bioactivities. This aligns with trending searches like "how to improve sulfonamide drug efficacy". Collaborative efforts between academia and industry are accelerating the translation of such compounds from bench to bedside, fueled by advancements in high-throughput screening.

In summary, 3-methyl-N-[(oxan-4-yl)(pyridin-3-yl)methyl]-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 2034541-90-5) represents a promising scaffold in medicinal chemistry. Its multifaceted applications—from kinase inhibition to CNS drug development—coupled with sustainable synthesis approaches, position it at the forefront of modern pharmaceutical research. Ongoing studies will likely reveal its full therapeutic potential, addressing some of today's most pressing health challenges.